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Compound of Interest |

Compound Name: Kynuramine dihydrobromide

Cat. No.: B15619052

Get Quote

\ J

For immediate reference, Kynuramine dihydrobromide is generally not classified as a
hazardous substance according to Regulation (EC) No. 1272/2008.[1] However, proper
disposal procedures should always be followed in a laboratory setting to ensure safety and
compliance with local regulations. This guide provides essential information for researchers,
scientists, and drug development professionals on the appropriate disposal of Kynuramine
dihydrobromide.

Safety and Handling Preamble

Before disposal, ensure that all personnel handling Kynuramine dihydrobromide are familiar
with its properties and have reviewed the Safety Data Sheet (SDS). While not classified as
hazardous, standard laboratory precautions should be observed. This includes wearing
appropriate personal protective equipment (PPE) such as safety glasses and gloves.

Quantitative Data Summary

For quick reference, the following table summarizes key data for Kynuramine
dihydrobromide.
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Property Value Source
CAS Number 304-47-2 (1102131141
Molecular Formula CoH12N20 - 2HBr [2][3]
Molecular Weight 326.03 g/mol [1112]131[4]
Appearance Crystalline solid [4]

o Water: 50 mg/mL, clear to
Solubility ) [4]
slightly hazy

Storage Temperature -20°C [1114]

Not a hazardous substance or
o mixture according to
Hazard Classification ] [1]
Regulation (EC) No.

1272/2008

Disposal Procedures

The appropriate disposal method for Kynuramine dihydrobromide depends on its form (solid
or aqueous solution) and the specific regulations of your institution and locality. Always consult
your institution's Environmental Health and Safety (EHS) department for specific guidance.

Step 1: Waste Characterization

The first critical step is to determine if the Kynuramine dihydrobromide waste is
contaminated with any hazardous materials. If it has been mixed with other chemicals, the
entire mixture must be treated as hazardous waste and disposed of accordingly.

Step 2: Disposal of Solid Kynuramine Dihydrobromide

For uncontaminated, solid Kynuramine dihydrobromide:

o Consult Institutional Policy: Before proceeding, verify with your institution's EHS department
if there are any specific protocols for the disposal of non-hazardous chemical waste.
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o Small Quantities: For small residual amounts, it may be permissible to dispose of them in the
regular laboratory trash, provided it is securely contained.

» Secure Containment: Place the solid waste in a sealed, clearly labeled container. The label
should indicate the contents ("Kynuramine dihydrobromide, Non-Hazardous") and the date
of disposal.

o Final Disposal: Dispose of the sealed container in the designated laboratory solid waste
stream as directed by your institution.

Step 3: Disposal of Aqueous Solutions of Kynuramine
Dihydrobromide

For uncontaminated, aqueous solutions of Kynuramine dihydrobromide:

o Check Local Regulations: Sewer disposal regulations vary by location. Confirm with your
local wastewater treatment authority and your institution's EHS department if drain disposal
of this compound is permitted.

« Dilution: If drain disposal is permitted, dilute the solution with a large amount of water (at
least 20 times the volume of the solution).

» Neutralization (if necessary): While Kynuramine dihydrobromide is the salt of a weak base
and a strong acid, its solutions are not expected to be highly acidic. However, it is good
practice to check the pH of the solution. If it is outside the acceptable range for drain
disposal (typically between 5.5 and 9.5), neutralize it with a suitable acid or base.

o Drain Disposal: Pour the diluted and, if necessary, neutralized solution down the drain,
followed by flushing with a copious amount of water.

Experimental Protocols

As Kynuramine dihydrobromide is not classified as a hazardous material, specific
experimental protocols for its degradation or neutralization prior to disposal are generally not
required. The primary "treatment" is dilution for aqueous solutions.

Disposal Workflow Diagram
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The following diagram outlines the decision-making process for the proper disposal of
Kynuramine dihydrobromide.

Start: Kynuramine
dihydrobromide Waste

Is the waste mixed with
hazardous chemicals?

Dispose of as Is the waste solid or
Hazardous Waste aqueous solution?

Agqueous Solution
Disposal

Solid Waste Disposal

Consult Institutional EHS Consult Institutional EHS & Local
for solid waste disposal policy Regulations for drain disposal

Dispose in designated Is drain disposal
solid waste stream permitted?

o Yes

Dilute with copious
amounts of water.
Neutralize if necessary.

Collect for chemical

waste pickup

Dispose down the drain

with running water
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Caption: Disposal decision workflow for Kynuramine dihydrobromide.

By following these guidelines and consulting with your institutional safety office, you can ensure
the safe and compliant disposal of Kynuramine dihydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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